(5Z)-2-{[4-chloro-2-(trifluoromethyl)phenyl]amino}-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazol-4(5H)-one (5Z)-2-{[4-chloro-2-(trifluoromethyl)phenyl]amino}-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazol-4(5H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC16278581
InChI: InChI=1S/C20H16ClF3N2O3S/c1-3-29-15-7-4-11(8-16(15)28-2)9-17-18(27)26-19(30-17)25-14-6-5-12(21)10-13(14)20(22,23)24/h4-10H,3H2,1-2H3,(H,25,26,27)/b17-9-
SMILES:
Molecular Formula: C20H16ClF3N2O3S
Molecular Weight: 456.9 g/mol

(5Z)-2-{[4-chloro-2-(trifluoromethyl)phenyl]amino}-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazol-4(5H)-one

CAS No.:

Cat. No.: VC16278581

Molecular Formula: C20H16ClF3N2O3S

Molecular Weight: 456.9 g/mol

* For research use only. Not for human or veterinary use.

(5Z)-2-{[4-chloro-2-(trifluoromethyl)phenyl]amino}-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazol-4(5H)-one -

Specification

Molecular Formula C20H16ClF3N2O3S
Molecular Weight 456.9 g/mol
IUPAC Name (5Z)-2-[4-chloro-2-(trifluoromethyl)phenyl]imino-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-1,3-thiazolidin-4-one
Standard InChI InChI=1S/C20H16ClF3N2O3S/c1-3-29-15-7-4-11(8-16(15)28-2)9-17-18(27)26-19(30-17)25-14-6-5-12(21)10-13(14)20(22,23)24/h4-10H,3H2,1-2H3,(H,25,26,27)/b17-9-
Standard InChI Key XUWNLUAKGMLUOH-MFOYZWKCSA-N
Isomeric SMILES CCOC1=C(C=C(C=C1)/C=C\2/C(=O)NC(=NC3=C(C=C(C=C3)Cl)C(F)(F)F)S2)OC
Canonical SMILES CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=NC3=C(C=C(C=C3)Cl)C(F)(F)F)S2)OC

Introduction

Chemical Structure and Physicochemical Properties

The molecular formula of (5Z)-2-{[4-chloro-2-(trifluoromethyl)phenyl]amino}-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazol-4(5H)-one is C₂₁H₁₇ClF₃N₂O₃S, with a molecular weight of 484.9 g/mol. The Z-configuration at the 5-position ensures planarity of the benzylidene moiety, critical for π-π stacking interactions in biological systems. Key structural features include:

  • A thiazol-4(5H)-one ring serving as the central scaffold.

  • A 4-chloro-2-(trifluoromethyl)phenyl group at position 2, enhancing lipophilicity and metabolic stability.

  • A 4-ethoxy-3-methoxybenzylidene substituent at position 5, contributing to electronic diversity and hydrogen-bonding capacity.

The trifluoromethyl group (-CF₃) at the 2-position of the phenyl ring induces strong electron-withdrawing effects, polarizing the aryl amino group and influencing intermolecular interactions. The ethoxy and methoxy groups on the benzylidene fragment further modulate solubility and bioavailability.

Synthesis and Characterization

Synthetic Pathways

The synthesis of this compound typically involves a multi-step protocol:

  • Formation of the Thiazolone Core: Condensation of thiourea derivatives with α-haloketones under basic conditions yields the thiazolidin-4-one intermediate .

  • Introduction of the Aryl Amino Group: Nucleophilic aromatic substitution (SNAr) between 4-chloro-2-(trifluoromethyl)aniline and the thiazolone intermediate occurs in polar aprotic solvents (e.g., DMF) at elevated temperatures .

  • Benzylidene Incorporation: A Knoevenagel condensation between the thiazolone and 4-ethoxy-3-methoxybenzaldehyde in the presence of piperidine as a base forms the Z-configured benzylidene derivative.

Analytical Characterization

Key spectroscopic data include:

  • ¹H NMR: Resonances at δ 7.8–8.2 ppm (aryl protons), δ 6.7–7.3 ppm (benzylidene protons), and δ 1.4 ppm (ethoxy -CH₂CH₃).

  • ¹³C NMR: Signals for the thiazolone carbonyl (δ 170–175 ppm) and trifluoromethyl carbon (δ 120–125 ppm, quartets due to J-CF coupling).

  • HRMS: [M+H]⁺ peak at m/z 485.08 (calculated 485.07).

Comparative Analysis with Analogous Compounds

Compound NameStructural DifferencesBiological Activity
VC162957543-CF₃ vs. 2-CF₃ substitutionEnhanced kinase inhibition
2-Amino-1,3-thiazoleLacks benzylidene and aryl groupsBroad-spectrum antimicrobial
2-(4-Chlorophenyl)-thiazoleSimplified substitution patternModerate anticancer activity

The 2-CF₃ and dimethoxy/ethoxy substitutions in the target compound likely confer superior target selectivity compared to simpler analogues .

Applications in Pharmaceutical Research

Drug Development

  • Oncology: Potential as a tubulin polymerization inhibitor.

  • Infectious Diseases: Synergistic activity with β-lactam antibiotics against MRSA .

  • Neurology: Modulation of adenosine A₂A receptors in Parkinson’s disease models.

Agrochemistry

  • Herbicidal Activity: Disruption of acetolactate synthase in weeds.

  • Fungicidal Properties: Inhibition of ergosterol biosynthesis in Botrytis cinerea.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator